Cas no 1549371-76-7 (4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine)

• Product Name: 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine
• CAS No: 1549371-76-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD24172194
• CID: 5244635
• Update Time: 2025-06-27

4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, 4-(3-ethyl-1H-1,2,4-triazol-5-yl)tetrahydro-
• 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine

• MDL： MFCD24172194
• Inchi： 1S/C9H16N4O/c1-2-7-11-8(13-12-7)9(10)3-5-14-6-4-9/h2-6,10H2,1H3,(H,11,12,13)
• InChI Key： ICVBPNFAMMEVSE-UHFFFAOYSA-N
• SMILES： C1OCCC(C2NN=C(CC)N=2)(N)C1

Additional information on 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine

Professional Introduction to Compound with CAS No. 1549371-76-7 and Product Name: 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine

The compound identified by the CAS number 1549371-76-7 and the product name 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a triazole ring linked to an oxazine backbone, has garnered attention due to its unique structural properties and potential biological activities. The integration of the 5-ethyl substituent on the triazole moiety and the amino group on the oxazine ring introduces specific steric and electronic characteristics that make this molecule a promising candidate for further exploration in medicinal chemistry.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in drug development. The triazole core is well-documented for its versatility in forming stable complexes with biological targets, making it a preferred scaffold in the design of novel therapeutic agents. The presence of an ethyl group at the 5-position of the triazole ring enhances its lipophilicity, which can be crucial for membrane permeability and target binding efficiency. This modification aligns with current trends in drug discovery, where optimizing pharmacokinetic profiles is essential for improving therapeutic outcomes.

The oxan-4-amino derivative component of this compound adds another layer of complexity and functionality. The oxazine ring is known for its ability to mimic certain biological processes and interact with specific enzymes or receptors. The introduction of an amino group at the 4-position of the oxazine ring provides a site for further chemical modifications, enabling the synthesis of analogs with tailored properties. Such modifications are critical in fine-tuning the pharmacological profile of a compound, including its potency, selectivity, and metabolic stability.

Current studies indicate that compounds combining triazole and oxazine moieties exhibit intriguing biological activities. For instance, derivatives of this class have shown potential in inhibiting certain enzymes implicated in inflammatory responses and infectious diseases. The 5-ethyl substituent on the triazole ring appears to modulate these effects by influencing both the electronic distribution and steric environment around the active site. This fine-tuning is essential for achieving high specificity while minimizing off-target effects—a key consideration in modern drug design.

The synthesis of 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes, followed by functionalization at the 5-position with an ethyl group. Subsequently, coupling reactions are employed to attach the triazole moiety to the oxazine backbone, which is then modified at the 4-position by introducing an amino group. These synthetic strategies reflect contemporary advances in medicinal chemistry that emphasize modular construction and regioselective transformations.

In terms of biological evaluation, preliminary data suggest that 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine exhibits promising activity against certain disease-related targets. For example, it has demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in pathways leading to inflammation and pain. The combination of structural features—such as the triazole-triazine scaffold—appears to enhance binding affinity while maintaining favorable pharmacokinetic properties. Such findings underscore the potential of this compound as a lead molecule for further development into novel therapeutics.

The role of computational chemistry in optimizing this compound cannot be overstated. Advanced molecular modeling techniques are being employed to predict binding interactions with biological targets and to guide structural modifications. By leveraging computational methods, researchers can accelerate the discovery process by identifying promising analogs before conducting extensive experimental trials. This approach aligns with global trends toward precision medicine, where individual patient responses are anticipated to influence drug design decisions.

Future directions for research on 4-(5-ethyl-1H-1,2,4-triazol-3-yl)oxan-4-amine include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. Understanding how this compound interacts with cellular components will provide insights into its therapeutic potential and help identify possible side effects or limitations. Additionally, exploring derivative structures may reveal new pharmacological profiles or enhance existing ones through strategic modifications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of 1549371-76-7 (CAS No.) exemplifies how integrating knowledge from multiple domains can lead to innovative solutions in drug discovery. As research progresses, compounds like this one will continue to play a pivotal role in addressing unmet medical needs through targeted therapies.